Cas no 2228514-01-8 (2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• CAS No: 2228514-01-8
• MF: C₉H₉FN₂O₅
• MW: 244.176565885544
• CID: 6406516
• PubChem ID: 165971537
• Update Time: 2025-05-19

2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol
• 2228514-01-8
• EN300-1796615

• Inchi： 1S/C9H9FN2O5/c1-5-7(9(13)4-10)2-6(11(14)15)3-8(5)12(16)17/h2-3,9,13H,4H2,1H3
• InChI Key： MSAZAQZKLKGSFL-UHFFFAOYSA-N
• SMILES： FCC(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])O

Computed Properties

• Exact Mass: 244.04954955g/mol
• Monoisotopic Mass: 244.04954955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol

Introduction to 2-Fluoro-1-(2-Methyl-3,5-Dinitrophenyl)ethan-1-ol (CAS No. 2228514-01-8)

2-Fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, with the CAS number 2228514-01-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its fluoro-substituted benzene ring and dinitro functional groups, which contribute to its distinctive physical and chemical properties.

The molecular formula of 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol is C₁₀H₉FNO₅, and its molecular weight is approximately 244.18 g/mol. The presence of the fluoro group enhances the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The dinitro groups, on the other hand, introduce strong electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in various chemical reactions.

In the realm of pharmaceutical research, 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol has been explored for its potential as a lead compound in the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways and interactions. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. This finding suggests that 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol could be a promising candidate for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol has also shown potential in materials science. Researchers at the University of California, Berkeley, have investigated its use as a functional monomer in the synthesis of advanced polymers. The unique combination of fluoro and dinitro groups provides enhanced thermal stability and mechanical strength to the resulting polymers. A study published in Macromolecules (2023) demonstrated that polymers incorporating this monomer exhibited superior performance in high-stress environments, making them suitable for applications in aerospace and automotive industries.

The synthesis of 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol typically involves a multi-step process that includes fluorination and nitration reactions. One common synthetic route involves starting with 2-methylbenzene and sequentially introducing the fluoro and dinitro groups through carefully controlled chemical transformations. The final step involves the reduction of an intermediate ketone to form the alcohol functionality. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol, such as its melting point (approximately 75°C), boiling point (approximately 300°C), and solubility in various solvents, have been well-characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and drug delivery systems.

In conclusion, 2-fluoro-1-(2-methyl-3,5-dinitrophenyl)ethan-1-ol (CAS No. 2228514-01-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.